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H-Phe-Leu-NH2.HBr binding affinity validation
studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: H-Phe-Leu-NH2.HBr

CAS No.: 108321-16-0

Cat. No.: S1489102

Chemical Information of H-Phe-Leu-NH2-HBr

The table below summarizes the available fundamental data for H-Phe-Leu-NH2-HBr, which is a dipeptide
[1][2].

Property Details

CAS Number 108321-16-0 [1] [2]

Chemical Name H-Phe-Leu-NHz-HBr; L-Phenylalanyl-L-leucinamide hydrobromide; Phe-Leu Amide
hydrobromide [1] [2]

Molecular C15H24BrNsOz [1] [2]

Formula

Molecular 358.27 g/mol [1] [2]

Weight

Purity Typically 95% to 97% (from suppliers) [1]

Research Context and Suggested Approach
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While direct data is unavailable, one research paper provides context on structurally related compounds. A
study on constrained H-Phe-Phe-NH2 analogues reported improved attributes [3]. Although this focuses on

a different dipeptide, it illustrates the type of research relevant to this class of compounds.

To find the specific data you're looking for, I suggest the following approaches:

¢ Refine Your Search: Use specialized scientific databases like PubMed and Scopus with targeted
keywords such as "Phe-Leu dipeptide biological activity," "peptide affinity assay," or "substance P 1-7
binding site."

¢ Investigate the Lead Compound: Explore literature on the parent dipeptide H-Phe-Phe-NHz, which
was identified as a high-affinity ligand for the substance P 1-7 binding site, to understand potential
research directions [3].

Experimental Workflow for Affinity Studies

Based on standard practices in the field [3], the general workflow for validating the binding affinity and
properties of a peptide compound typically involves several key stages. The following diagram outlines this

common logical workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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